2-Chloro-3-fluoropyridin-4-ol

• IUPAC Name: 2-chloro-3-fluoro-1H-pyridin-4-one
• InChI: InChI=1S/C5H3ClFNO/c6-5-4(7)3(9)1-2-8-5/h1-2H,(H,8,9)
• InChI Key: KMUSIJQLKVODNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C(C1=O)F)Cl
• Molecular Formula: C5H3ClFNO
• DSSTOX Substance ID: DTXSID20743508
• Molecular Weight: 147.53 g/mol
• CAS RN: 1184172-46-0

Description

2-Chloro-3-fluoropyridin-4-ol is a synthesis reagent and building block used in the creation of pyridine heterocycles and fluorochemicals. It is a colorless to light yellow liquid.

Synthesis Analysis

The synthesis of this compound involves various methods. For instance, trifluoromethylpyridines, which are structurally similar, are synthesized for use in active agrochemical and pharmaceutical ingredients. Another method involves the synthesis of this compound from 3-Fluoropyridine.

Molecular Structure Analysis

The molecular weight of this compound is 147.54. The InChI code is 1S/C5H3ClFNO/c6-4-3(9)1-2-8-5(4)7/h1-2H,(H,8,9).

Chemical Reactions Analysis

Fluoropyridines, such as this compound, have reduced basicity and are usually less reactive than their chlorinated and brominated analogues. They are often used in the synthesis of novel families of polysubstituted heterocycles with useful biological properties and pharmaceutical applications.

Physical And Chemical Properties Analysis

This compound is a colorless to light yellow liquid. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Synthesis and Functionalization

The synthesis and functionalization of halogenated pyridines, including compounds like 2-Chloro-3-fluoropyridin-4-ol, form the core of various research applications. For instance, studies have demonstrated the feasibility of synthesizing 2-Chloro- and 2-Amino-5-fluoropyridines through diazotization and thermolysis processes. These methods highlight the compound's utility in generating structurally diverse pyridines, serving as precursors for further chemical transformations (Hand & Baker, 1989). Additionally, the directed lithiation of 4-halopyridines, including chloro and fluoropyridines, showcases the regioselectivity and chemoselectivity achievable in modifying the pyridine nucleus, enabling the synthesis of various disubstituted pyridines (Marsais et al., 1988).

Vibrational Spectroscopy Studies

Vibrational spectroscopy studies of monosubstituted pyridines, including chloro and fluoropyridines, provide detailed insights into the molecular structure and dynamics of these compounds. Such studies are crucial for understanding the electronic and steric effects of halogen substitution on the pyridine ring, which is fundamental for designing compounds with specific physical and chemical properties (Green, Kynaston, & Paisley, 1963).

Nucleophilic Substitution Reactions

Research on the nucleophilic substitution reactions of halopyridines, including this compound, underscores the influence of substituents on reaction rates and mechanisms. These studies not only enrich our understanding of heterocyclic chemistry but also facilitate the development of novel synthetic pathways for creating compounds with potential pharmaceutical applications (Schlosser & Rausis, 2005).

Photolysis and High-spin Intermediates

Investigations into the photolysis of triazido-substituted pyridines have revealed the formation of high-spin intermediates, shedding light on the photochemical behavior of these molecules. Such studies contribute to a deeper understanding of the excited states and reactive intermediates in halopyridines, which are of interest for material science and photopharmacology applications (Chapyshev et al., 2013).

Catalytic Fluorination

The catalytic fluorination of chloropyridines to fluoropyridines highlights the importance of this compound and related compounds in developing new catalytic systems for halogen exchange reactions. These methodologies are crucial for the synthesis of fluorinated pyridines, which are valuable in various industrial and pharmaceutical contexts (Cochon et al., 2010).

Safety and Hazards

While specific safety and hazard information for 2-Chloro-3-fluoropyridin-4-ol was not found, it’s important to handle all chemicals with care. Always use appropriate personal protective equipment and work in a well-ventilated area.

Future Directions

Fluoropyridines, including 2-Chloro-3-fluoropyridin-4-ol, are of increasing interest due to their unique properties and potential applications in various fields. They are used in the synthesis of active agrochemical and pharmaceutical ingredients, and the development of fluorinated chemicals has been steadily increasing. It is expected that many novel applications of fluoropyridines will be discovered in the future.

Mechanism of Action

Fluorinated pyridines have been used in the synthesis of various biologically active compounds and have potential applications in local radiotherapy of cancer . The introduction of fluorine atoms into lead structures is a common chemical modification in the search for new agricultural products having improved physical, biological, and environmental properties .